Methyl 4-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(3-thiophen-2-ylpyrazin-2-yl)methylcarbamoyl]benzoate
• InChI: InChI=1S/C18H15N3O3S/c1-24-18(23)13-6-4-12(5-7-13)17(22)21-11-14-16(20-9-8-19-14)15-3-2-10-25-15/h2-10H,11H2,1H3,(H,21,22)
• InChI Key: XCZPJGXZXXEDRZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2=NC=CN=C2C3=CC=CS3
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as NMR and mass spectrometry. Density Functional Theory (DFT) calculations can also be used to obtain geometric, electronic, and energy parameters of optimized structures.

Chemical Reactions Analysis

The reactivity of this compound can be inferred from its HOMO-LUMO energy gap. A higher energy gap indicates that the compound is more stable and less reactive, while a lower energy gap suggests that the compound is less stable and more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. Its molecular weight is 353.4. Other properties such as its reactivity can be inferred from its HOMO-LUMO energy gap.

Scientific Research Applications

Anticancer Properties

• Methyl 4-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)carbamoyl)benzoate exhibits potential as an anticancer agent. . Further studies are needed to understand its precise mechanisms and optimize its efficacy.

Safety and Hazards

As a research compound, it is not intended for human or veterinary use. Therefore, it should be handled with appropriate safety measures. In studies of related compounds, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, and the results indicated that the compounds are non-toxic to human cells.